Cas no 34730-20-6 (1-(4-chlorothiophen-2-yl)ethan-1-one)

1-(4-chlorothiophen-2-yl)ethan-1-one structure
34730-20-6 structure
Product Name:1-(4-chlorothiophen-2-yl)ethan-1-one
CAS No:34730-20-6
MF:C6H5ClOS
MW:160.621299505234
MDL:MFCD00082791
CID:304176
Update Time:2025-09-26

1-(4-chlorothiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chlorothiophen-2-yl)ethanone
    • 2-Acetyl-4-chlorothiophene
    • Ethanone,1-(4-chloro-2-thienyl)-
    • 1-(4-Chlor-2-thienyl)-ethanon
    • 1-(4-chloro-2-thienyl)ethanone
    • 1-(4-chlorothien-2-yl)ethanone
    • 4-chloro-2-acetylthiophene
    • ZLD0519
    • Ethanone, 1-(4-chloro-2-thienyl)-
    • 1-(4-chlorothiophen-2-yl)ethan-1-one
    • zlchem 1053
    • KSC572S1R
    • FKESGQASARHBDC-UHFFFAOYSA-N
    • FCH920125
    • PB13009
    • VT20085
    • 2-Acetyl-4-chloro
    • MDL： MFCD00082791
    • Inchi： 1S/C6H5ClOS/c1-4(8)6-2-5(7)3-9-6/h2-3H,1H3
    • InChI Key： FKESGQASARHBDC-UHFFFAOYSA-N
    • SMILES： ClC1=CSC(C(C)=O)=C1

Computed Properties

  • Exact Mass: 159.97500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Topological Polar Surface Area: 45.3

Experimental Properties

  • Density: 1.334
  • Boiling Point: 263°C at 760 mmHg
  • PSA: 45.31000
  • LogP: 2.60410

1-(4-chlorothiophen-2-yl)ethan-1-one Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazard Category Code： 36
  • Safety Instruction： 26
  • HazardClass：6.1
  • Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

1-(4-chlorothiophen-2-yl)ethan-1-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-chlorothiophen-2-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 34730-20-6 97%
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Chemenu
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Chemenu
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Apollo Scientific
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 34730-20-6 97%
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 £44.00 2024-08-02
Apollo Scientific
OR929222-5g
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 34730-20-6 97%
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abcr
AB255801-1 g
2-Acetyl-4-chlorothiophene, 98%; .
 34730-20-6 98%
1 g
 €59.90 2023-07-20

1-(4-chlorothiophen-2-yl)ethan-1-one Production Method

1-(4-chlorothiophen-2-yl)ethan-1-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:34730-20-6)2-ACETYL-4-CHLOROTHIOPHENE
Order Number:LE7287
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com

1-(4-chlorothiophen-2-yl)ethan-1-one Related Literature

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:34730-20-6)2-ACETYL-4-CHLOROTHIOPHENE
LE7287
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email